Cas no 1225479-52-6 (3-(3-bromophenyl)propanethioamide)

• Product Name: 3-(3-bromophenyl)propanethioamide
• CAS No: 1225479-52-6
• MF: C₉H₁₀BrNS
• MW: 244.151400089264
• CID: 6161179
• PubChem ID: 82085366
• Update Time: 2024-01-13

3-(3-bromophenyl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)propanethioamide
• 1225479-52-6
• EN300-1921089

• Inchi： 1S/C9H10BrNS/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6H,4-5H2,(H2,11,12)
• InChI Key： VIKPSHSKKDWJPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(N)=S

Computed Properties

• Exact Mass: 242.97173g/mol
• Monoisotopic Mass: 242.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes